![molecular formula C7H8N2O4 B1454493 2,4-Dimethoxy-5-nitropyridine CAS No. 607373-84-2](/img/structure/B1454493.png)
2,4-Dimethoxy-5-nitropyridine
Overview
Description
2,4-Dimethoxy-5-nitropyridine is a chemical compound with the molecular formula C7H8N2O4 . It has a molecular weight of 184.15 and a density of 1.292 . It is a light yellow solid .
Synthesis Analysis
The synthesis of nitropyridine derivatives, which could potentially include 2,4-Dimethoxy-5-nitropyridine, involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion . This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine . The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift .Physical And Chemical Properties Analysis
2,4-Dimethoxy-5-nitropyridine is a light yellow solid . It has a molecular weight of 184.15 and a density of 1.292 . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
Molecular and Crystal Structures
- 2,4-Dimethoxy-5-nitropyridine derivatives are used in molecular and crystal structure studies. For example, the crystal structures of various nitropyridines have been determined, revealing their stabilization by N-H···N and N-H···O hydrogen bonds and exhibiting a layered arrangement with a dimeric N-H···N motif (Bryndal et al., 2012).
Synthesis of Uridine Derivatives
- The synthesis of (5-nitro-2-pyridyl) 2-deoxy-1-thioglycosides, which are used in the synthesis of uridine derivatives as potential glycosyltransferases inhibitors, involves 2,4-Dimethoxy-5-nitropyridine derivatives. These compounds are connected to uridine derivatives by amide bonds, potentially creating new therapeutic agents (Komor et al., 2012).
Multicomponent Synthesis
- 2,4-Dimethoxy-5-nitropyridine is involved in multicomponent reactions for synthesizing unsymmetrical derivatives of nitropyridines. These reactions are crucial for obtaining compounds with potential applications in various chemical and pharmaceutical industries (Turgunalieva et al., 2023).
Coordination Polymers and Magnetism
- In coordination polymers and magnetism studies, 2,4-Dimethoxy-5-nitropyridine derivatives are used to investigate the structure, thermodynamic relations, and magnetism of coordination polymers. These studies help in understanding the magnetic properties of materials for potential applications in electronic devices (Neumann et al., 2018).
Mechanism of Action
Target of Action
Nitropyridines are generally known to participate in various chemical reactions, suggesting that their targets could be diverse depending on the specific context .
Mode of Action
The mode of action of 2,4-Dimethoxy-5-nitropyridine is not directly stated in the sources. Nitropyridines, in general, are known to undergo various chemical reactions. For instance, they can react with N2O5 in an organic solvent to give the N-nitropyridinium ion .
Biochemical Pathways
Nitropyridines are often used in the suzuki–miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond-forming reaction .
Result of Action
The compound’s involvement in various chemical reactions suggests it could have diverse effects depending on the context .
Action Environment
Factors such as temperature, ph, and the presence of other chemicals could potentially affect its reactivity and stability .
properties
IUPAC Name |
2,4-dimethoxy-5-nitropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O4/c1-12-6-3-7(13-2)8-4-5(6)9(10)11/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORDVECANPFZAQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC=C1[N+](=O)[O-])OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00679977 | |
Record name | 2,4-Dimethoxy-5-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00679977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dimethoxy-5-nitropyridine | |
CAS RN |
607373-84-2 | |
Record name | 2,4-Dimethoxy-5-nitropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=607373-84-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dimethoxy-5-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00679977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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